Cas no 80806-68-4 (1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol)

1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol structure
80806-68-4 structure
Product Name:1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol
CAS No:80806-68-4
MF:C9H7F13O
MW:378.130528688431
MDL:MFCD00077578
CID:707834
PubChem ID:354333411
Update Time:2025-04-19

1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol Chemical and Physical Properties

Names and Identifiers

    • 1-Nonanol,4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-
    • 1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol
    • 1H,1H,2H,2H,3H,3H-Perfluorononan-1-ol
    • 3-(Perfluorohexyl)propanol-1
    • 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluorononan-1-ol
    • 3-(Perfluorohexyl)propan-1-ol
    • 3-perfluorohexylpropanol
    • 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-nonan-1-ol
    • 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluorononano-1-ol
    • PC9036
    • 3-(Perfluorohexyl)propanol
    • HMGDEQANNRNNKX-UHFFFAOYSA-N
    • 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1-nonanol
    • C6F13CH2CH2CH2OH
    • C9H7F13O
    • KM2045
    • 9995AE
    • A839979
    • 1-Nonanol, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro
    • MFCD00077578
    • SCHEMBL3136786
    • 80806-68-4
    • NS00019251
    • 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecakis(fluoranyl)nonan-1-ol
    • FT-0613860
    • DTXSID70379871
    • 3-(Perfluorohexyl) Propyl Alcohol
    • AKOS016015790
    • D92684
    • FS-5141
    • T3258
    • SY050381
    • 4,4,5,5,6,6,7,7,8,8,9,9,9-Tridecafluoro-1-nonanol; 3-(Perfluorohexyl)propanol;4,4,5,5,6,6,7,7,8,8,9,9,9-Tridecafluoronon-1-ol; 4,4,5,5,6,6,7,7,8,8,9,9,9-Tridecafluorononan-1-ol;
    • MDL: MFCD00077578
    • Inchi: 1S/C9H7F13O/c10-4(11,2-1-3-23)5(12,13)6(14,15)7(16,17)8(18,19)9(20,21)22/h23H,1-3H2
    • InChI Key: HMGDEQANNRNNKX-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(CCCO)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 378.02900
  • Monoisotopic Mass: 378.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.538
  • Melting Point: -3°C(lit.)
  • Boiling Point: 86°C/20mmHg(lit.)
  • Flash Point: 50 ºC
  • Refractive Index: 1.329
  • PSA: 20.23000
  • LogP: 4.49770
  • Solubility: Not determined

1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol Security Information

1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol Pricemore >>

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1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol Production Method

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